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Compound of Interest

Compound Name: Tetradecylbenzene

Cat. No.: B074307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecylbenzene, an alkylbenzene characterized by a fourteen-carbon alkyl chain attached

to a benzene ring, is a compound of significant interest in various scientific and industrial

domains.[1][2] Its unique amphiphilic nature, arising from the combination of a hydrophobic

alkyl tail and a hydrophilic aromatic head, underpins its utility in applications ranging from

surfactant production to its use as a lubricant additive.[1][2] This guide provides a

comprehensive overview of tetradecylbenzene, delving into its chemical identity,

physicochemical properties, synthesis, applications, and safety considerations. The information

presented herein is intended to equip researchers and professionals with the technical

knowledge required for its effective and safe utilization.

Chemical Identity and Nomenclature
A clear understanding of a compound's nomenclature is fundamental for accurate scientific

communication and database searches.
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Identifier Value Source

IUPAC Name 1-Phenyltetradecane [3]

Common Name Tetradecylbenzene [3]

CAS Number 1459-10-5 [3][4][5][6][7]

Molecular Formula C₂₀H₃₄ [3][4][5][6][7]

Molecular Weight 274.48 g/mol [4]

Synonyms

n-Tetradecylbenzene, Phenyl-

n-tetradecane,

Myristylbenzene

[3][4][8][9]

Structural Representation:

Caption: 2D structure of Tetradecylbenzene.

Physicochemical Properties
The physical and chemical properties of tetradecylbenzene dictate its behavior in various

systems and are crucial for its application and handling.
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Property Value Source

Appearance Colorless to pale yellow liquid [2][10]

Odor Mild [10]

Melting Point 16 °C (61 °F) [4][11]

Boiling Point 359 °C (678 °F) at 760 mmHg [4][11]

Density 0.854 g/mL at 20 °C [4]

Solubility

Insoluble in water; soluble in

nonpolar organic solvents like

hexane, petroleum ether, and

chloroform.

[1]

Vapor Pressure 0.0000238 mmHg [10]

Refractive Index 1.481 at 20 °C [4]

Flash Point 196°C/6mm [4]

Stability

Stable under normal

conditions. Flammable.

Incompatible with strong

oxidizing agents.

[4][12]

Synthesis and Reactivity
The primary industrial synthesis of linear alkylbenzenes, including tetradecylbenzene, involves

the Friedel-Crafts alkylation of benzene with the corresponding linear alkene (in this case, 1-

tetradecene) in the presence of a catalyst such as hydrofluoric acid or a solid acid catalyst.

Illustrative Synthesis Workflow:
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Caption: Generalized workflow for the synthesis of Tetradecylbenzene.

Tetradecylbenzene exhibits typical reactions of aromatic hydrocarbons. The benzene ring can

undergo electrophilic substitution reactions such as halogenation, nitration, and sulfonation,

primarily at the ortho and para positions due to the activating effect of the alkyl group.[10] It can

react vigorously with strong oxidizing agents.[10]

Applications in Research and Industry
The unique properties of tetradecylbenzene make it a valuable compound in several fields:

Surfactant Production: A primary application of tetradecylbenzene is as an intermediate in

the synthesis of linear alkylbenzene sulfonates (LAS).[10] LAS are major components of

synthetic detergents due to their excellent cleaning properties.

Lubricant Additives: Its long alkyl chain contributes to favorable viscosity and lubricating

properties, making it a useful additive in various industrial lubricants.[1]

Chemical Intermediate: Tetradecylbenzene serves as a precursor for the synthesis of other

organic compounds.[1]

Research Applications: In research, it is used to study the effects of alkyl chain length on the

physicochemical properties of alkylbenzenes and to understand their environmental fate and

degradation pathways.[1] It also serves as an analytical reference standard for

environmental sample analysis.[13]
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Analytical Characterization
Several analytical techniques are employed for the identification and quantification of

tetradecylbenzene:

Gas Chromatography (GC): Coupled with a flame ionization detector (FID) or a mass

spectrometer (MS), GC is a primary method for separating and identifying

tetradecylbenzene in complex mixtures.[5][14]

High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis

of tetradecylbenzene, particularly when dealing with less volatile matrices.[14]

Spectroscopy:

Infrared (IR) Spectroscopy: Provides information about the functional groups present in

the molecule.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for elucidating the precise molecular structure.[10]

Mass Spectrometry (MS): Provides information about the molecular weight and

fragmentation pattern, aiding in identification.[6]

Safety and Handling
Proper handling of tetradecylbenzene is essential to ensure laboratory and industrial safety.

Personal Protective Equipment (PPE) Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1459105&Mask=2000
https://www.atsdr.cdc.gov/toxprofiles/tp74-c6.pdf
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp74-c6.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1459105&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/15086
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1459105&Mask=200
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Tetradecylbenzene

Required Personal Protective Equipment

Assess Risks

Select Appropriate PPE

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Safety Goggles/
Face Shield Impervious Gloves Protective Clothing Respirator (if necessary)

Safe Handling Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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